Cas no 832089-04-0 (1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro-)

1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro- structure
832089-04-0 structure
Product Name:1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro-
CAS No:832089-04-0
MF:C13H14N2
MW:198.263662815094
CID:676705
PubChem ID:11446942
Update Time:2025-04-19

1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro-
    • 832089-04-0
    • DTXSID40466121
    • YTRMJYUAXBNDGP-UHFFFAOYSA-N
    • SCHEMBL5767352
    • 10-Aza-tricyclo[6.3.2.02,7]trideca-2,4,6-triene-4-carbonitrile
    • Inchi: 1S/C13H14N2/c14-6-9-1-4-12-10-2-3-11(8-15-7-10)13(12)5-9/h1,4-5,10-11,15H,2-3,7-8H2
    • InChI Key: YTRMJYUAXBNDGP-UHFFFAOYSA-N
    • SMILES: N1CC2C3C=CC(C#N)=CC=3C(C1)CC2

Computed Properties

  • Exact Mass: 198.115698455g/mol
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.8Ų
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